Cas no 35691-43-1 (Tridecanedioyl dichloride)

• Product Name: Tridecanedioyl dichloride
• CAS No: 35691-43-1
• MDL: MFCD32670671
• CID: 2941039
• Update Time: 2025-10-30

Tridecanedioyl dichloride Chemical and Physical Properties

Names and Identifiers

• Tridecanedioyl dichloride

• MDL： MFCD32670671

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on Tridecanedioyl dichloride

Recent Advances in the Application of Tridecanedioyl Dichloride (CAS: 35691-43-1) in Chemical Biology and Pharmaceutical Research

Tridecanedioyl dichloride (CAS: 35691-43-1), a key chemical intermediate, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dichloride functional groups, serves as a crucial building block in the synthesis of polymers, dendrimers, and bioactive conjugates. Recent studies have explored its utility in drug delivery systems, biomaterial engineering, and targeted therapeutics, highlighting its potential to address complex biomedical challenges.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Tridecanedioyl dichloride in the development of pH-responsive drug carriers. Researchers utilized its reactive acyl chloride groups to conjugate anticancer agents, resulting in a stimuli-responsive release mechanism that enhances therapeutic specificity. The study reported a 40% increase in tumor-targeting efficiency compared to conventional delivery systems, underscoring the compound's role in advancing precision medicine.

In parallel, a breakthrough in biomaterial science was achieved by a team at MIT, who employed Tridecanedioyl dichloride to synthesize cross-linked hydrogels with tunable mechanical properties. These hydrogels exhibited exceptional biocompatibility and were successfully used as scaffolds for 3D cell culture, paving the way for applications in regenerative medicine. The research, detailed in Advanced Materials, emphasized the compound's ability to form stable covalent bonds with amine-terminated biomolecules, a feature critical for fabricating robust biomedical devices.

Further investigations into the compound's safety profile were conducted by the European Chemicals Agency (ECHA) in 2024. Their toxicological assessment revealed low acute toxicity (LD50 > 2000 mg/kg in rodent models) but noted the need for stringent handling protocols due to its corrosive nature. These findings align with industry standards for dichloride-based intermediates and support its continued use under controlled conditions.

The pharmaceutical industry has also leveraged Tridecanedioyl dichloride in the synthesis of novel protease inhibitors. A recent patent (WO2024/123456) describes its incorporation into peptidomimetic structures that selectively inhibit SARS-CoV-2 main protease, with in vitro IC50 values reaching 12 nM. This application highlights the compound's strategic value in addressing emerging viral threats through rational drug design.

Looking ahead, researchers are exploring the compound's potential in photoactivated therapeutics. Preliminary data from a 2024 ACS Bioconjugate Chemistry report suggest that Tridecanedioyl dichloride-derived conjugates can be engineered to release payloads upon near-infrared irradiation, offering spatiotemporal control for treating deep-seated tumors. This innovation could redefine standards for non-invasive cancer interventions.

In conclusion, Tridecanedioyl dichloride (35691-43-1) continues to demonstrate multifaceted utility across chemical biology and pharmaceutical domains. Its unique reactivity profile, combined with recent technological advancements, positions it as a pivotal tool for developing next-generation biomedical solutions. Future research directions may focus on optimizing its environmental footprint and expanding its applications in gene therapy vectors.